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Compound of Interest

Compound Name: Chloromethyl ethyl ether

Cat. No.: B045463 Get Quote

Technical Support Center: Managing
Chloromethyl Ethyl Ether
This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely managing the lachrymatory and other hazardous effects

of Chloromethyl ethyl ether (CMEE) in a laboratory setting.

Troubleshooting Guides and FAQs
This section addresses specific issues you might encounter during your experiments with

Chloromethyl ethyl ether.

Exposure and Immediate Response

What should I do if I get Chloromethyl ethyl ether on my skin or in my eyes?

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes.[1][2] Seek immediate medical

attention.[2][3] Contaminated clothing should be decontaminated or disposed of properly.

Eye Contact: Immediately flush the eyes with lukewarm, gently flowing water for at least

15 minutes, holding the eyelids open.[1][2] It is critical to seek immediate medical

attention.[2][3]
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What are the symptoms of inhalation exposure, and what is the proper response?

Symptoms: Inhalation can cause severe irritation of the nose, throat, and respiratory tract,

leading to coughing, shortness of breath, sore throat, fever, and chills.[4][5][6] Higher

exposures can lead to a life-threatening buildup of fluid in the lungs (pulmonary edema).[4]

Response: Immediately move the individual to fresh air.[1][2][7] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration (do not use

mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical).[7] Seek

immediate medical attention.[2][3]

What should be done in case of accidental ingestion?

Rinse the mouth with water, but do not induce vomiting.[7] Never give anything by mouth

to an unconscious person.[7] Seek immediate medical attention.[1][2][3]

Safe Handling and Storage

What are the essential personal protective equipment (PPE) requirements for handling

Chloromethyl ethyl ether?

Gloves: Wear appropriate protective gloves.[2] Nitrile gloves can provide adequate

protection for small-scale lab work.[8]

Eye Protection: Tightly fitting safety goggles with side shields are mandatory.[7][8] A face

shield may also be necessary where splashing is a risk.[8]

Lab Coat: A lab coat or other protective clothing is required.[2]

Respirator: If engineering controls are insufficient, a full-face respirator with appropriate

cartridges should be used.[7][9]

What engineering controls are necessary when working with this chemical?

All work with Chloromethyl ethyl ether must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[4][8] Operations should be enclosed

where possible.[4]
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How should Chloromethyl ethyl ether be stored?

Store in a tightly closed container in a cool, dry, well-ventilated area away from heat,

sparks, and open flames.[4][7] It should be stored away from incompatible materials such

as peroxides and water/moisture.[4] Refrigeration is recommended.[2]

Spills and Waste Disposal

How should a small spill of Chloromethyl ethyl ether be handled?

Evacuate the area and remove all ignition sources.[7] Wear appropriate PPE. Absorb the

spill with an inert material like sand or vermiculite and place it in a sealed container for

disposal.[2][10][11] Use non-sparking tools.[2][7]

How should I dispose of waste containing Chloromethyl ethyl ether?

Dispose of all waste, including contaminated materials, as hazardous waste in accordance

with local, state, and federal regulations.[7] Do not empty into drains.[2]

Quantitative Data Summary
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Property/Hazard Data/Information Citations

Appearance Colorless liquid [4][12]

Odor Irritating [4]

Flammability
Highly flammable liquid and

vapor.
[4][7][12][13]

Toxicity
Toxic if inhaled, ingested, or

absorbed through the skin.
[12]

Carcinogenicity
Known human carcinogen

(Group A).
[4][5][6][14][15]

Lachrymatory Effect
Severe eye irritant, causing

tearing.
[1][12][13]

Incompatibility

Reacts with water and

moisture to form hydrogen

chloride gas. Incompatible with

peroxides. Corrosive to metals.

[4]

Exposure Limits

No specific OSHA exposure

limits have been established.

NIOSH recommends exposure

be limited to the lowest

feasible concentration. ACGIH

recommends eliminating all

exposure.

[4][14]

Experimental Protocols
Protocol for Safe Handling of Chloromethyl Ethyl Ether

Preparation and Planning:

Before starting any work, review the Safety Data Sheet (SDS) for Chloromethyl ethyl
ether.

Ensure a chemical fume hood is certified and functioning correctly.
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Designate a specific area within the fume hood for the experiment.

Have all necessary PPE (gloves, safety goggles, lab coat, and a respirator on standby)

readily available and inspected for integrity.[7]

Ensure an emergency eyewash station and safety shower are accessible and have been

recently tested.[4]

Prepare a spill kit with appropriate absorbent materials.[9]

Handling Procedure:

Conduct all manipulations of Chloromethyl ethyl ether inside a chemical fume hood.[8]

Use the smallest quantity of the chemical necessary for the experiment.

Ground and bond containers when transferring the material to prevent static discharge.

[11]

Use spark-proof tools.[2]

Keep the container tightly closed when not in use.[4][7]

Avoid any contact with skin and eyes.[7] Do not breathe vapors.[2]

Post-Experiment Procedures:

Decontaminate all surfaces and equipment that may have come into contact with

Chloromethyl ethyl ether.

Dispose of all waste, including empty containers and contaminated PPE, as hazardous

waste according to institutional guidelines.[7]

Wash hands and any exposed skin thoroughly with soap and water after completing the

work and before leaving the laboratory.[1][4]
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Immediate Response

Action

Exposure Occurs

Remove from Source / Move to Fresh AirFlush Affected Area (Skin/Eyes) for 15 min

Seek Immediate Medical Attention

Remove Contaminated Clothing

Notify Supervisor/EH&S

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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